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Compound of Interest

Compound Name: Albendazole sulfone-d3

Cat. No.: B602575 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Albendazole sulfone-d3. The following procedural

guidance outlines operational and disposal plans to ensure safe laboratory practices.

Hazard Identification and Classification
Albendazole sulfone-d3 is classified as a hazardous substance. It is essential to understand

its potential health risks before handling. Key hazards include:

Reproductive Toxicity: Suspected of damaging fertility or the unborn child[1][2][3][4].

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through

prolonged or repeated exposure[1][5].

Acute Oral Toxicity: Harmful if swallowed[1].

Skin Sensitization: May cause an allergic skin reaction[6].

Skin and Eye Irritation: Causes skin irritation and serious eye irritation[3][4].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b602575?utm_src=pdf-interest
https://www.benchchem.com/product/b602575?utm_src=pdf-body
https://www.benchchem.com/product/b602575?utm_src=pdf-body
https://esschemco.com/wp-content/uploads/2020/10/Albendazole-D3.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2591703&productDescription=ALBENDAZOLE+SULFONE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Albendazolesulfone.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Albendazole-sulfone
https://esschemco.com/wp-content/uploads/2020/10/Albendazole-D3.pdf
https://www.cpachem.com/msds?num=SB62970&dnl=sd_-_Albendazole_sulfone_CAS_75184-71-3_%28SB62970%29_%28EU%29.pdf
https://esschemco.com/wp-content/uploads/2020/10/Albendazole-D3.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Albendazole%20Formulation_AH_MX_EN.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Albendazolesulfone.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Albendazole-sulfone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification GHS Category Hazard Statement

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child[1][2]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure[1][5]

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[6]

Skin Irritation Category 2
H315: Causes skin irritation[3]

[4]

Eye Irritation Category 2
H319: Causes serious eye

irritation[3][4]

Operational Plan: Safe Handling and Storage
Strict adherence to the following procedures is mandatory to minimize exposure and ensure a

safe working environment.

Engineering Controls
Work in a well-ventilated area. It is highly recommended to handle this compound within a

certified chemical fume hood to minimize inhalation exposure[1].

Provide appropriate exhaust ventilation at places where dust is formed[1][3].

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling

Albendazole sulfone-d3:
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PPE Category Item Specification

Eye/Face Protection
Safety Glasses with side

shields or Goggles

Must be compliant with

government standards such as

NIOSH (US) or EN 166 (EU)

[3].

Face Shield
Recommended when there is

a risk of splashing.

Skin Protection Chemical-resistant Gloves

Impermeable and resistant to

the product. Due to a lack of

specific testing, nitrile or butyl

rubber gloves are a general

recommendation. Change

gloves immediately if

contaminated[5].

Protective Clothing

A lab coat or coveralls should

be worn. Ensure it is kept

clean and removed before

leaving the work area[1][6].

Respiratory Protection Respirator

If dust is generated and

engineering controls are

insufficient, use a NIOSH-

approved particulate

respirator[1].

Hygiene Measures
Wash hands thoroughly after handling and before breaks[5][6].

Do not eat, drink, or smoke in the laboratory[6].

Contaminated work clothing should not be allowed out of the workplace and should be

washed before reuse[6].

Storage
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Store in a tightly closed container in a dry and well-ventilated place[1].

Recommended long-term storage is at -20°C[1].

Store locked up[2][5][6].

Disposal Plan
All waste materials contaminated with Albendazole sulfone-d3 must be treated as hazardous

waste and disposed of accordingly.

Waste Collection: Collect waste in designated, properly labeled, and sealed containers. Do

not mix with other waste streams unless compatibility is confirmed[7][8].

Disposal Method: Dispose of contents and container to an approved waste disposal plant[2]

[6]. This may involve incineration in a chemical incinerator equipped with an afterburner and

scrubber[3].

Empty Containers: Containers that held the substance should be treated as hazardous

waste. For acute hazardous waste, triple rinsing may be required, with the rinsate collected

as hazardous waste[8].

Spill Management: In case of a spill, avoid dust formation. Sweep up the material and place

it into a suitable container for disposal. Ensure proper PPE is worn during cleanup[1].

First Aid Measures
Immediate medical attention is required in case of exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://esschemco.com/wp-content/uploads/2020/10/Albendazole-D3.pdf
https://esschemco.com/wp-content/uploads/2020/10/Albendazole-D3.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2591703&productDescription=ALBENDAZOLE+SULFONE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB62970&dnl=sd_-_Albendazole_sulfone_CAS_75184-71-3_%28SB62970%29_%28EU%29.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Albendazole%20Formulation_AH_MX_EN.pdf
https://www.benchchem.com/product/b602575?utm_src=pdf-body
https://www.oc-praktikum.de/nop/en/articles/pdf/WasteTreatmentDisposal_en.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.fishersci.com/store/msds?partNumber=AAH2591703&productDescription=ALBENDAZOLE+SULFONE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Albendazole%20Formulation_AH_MX_EN.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Albendazolesulfone.htm
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://esschemco.com/wp-content/uploads/2020/10/Albendazole-D3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Ingestion
If swallowed, call a doctor immediately. Do not

induce vomiting[6].

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention[2][5].

Skin Contact

Immediately wash with soap and plenty of water.

Remove contaminated clothing. If skin irritation

or rash occurs, get medical advice[6].

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek medical

attention[3].

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of Albendazole sulfone-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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